Aluminum lanthanum oxide (AlLaO3)
Overview
Description
Aluminum lanthanum oxide, with the chemical formula AlLaO3, is an inorganic compound that combines aluminum and lanthanum oxides. This compound is known for its unique properties, including high thermal stability, chemical resistance, and dielectric properties. It is often used in various scientific and industrial applications due to these characteristics.
Preparation Methods
Synthetic Routes and Reaction Conditions: Aluminum lanthanum oxide can be synthesized through several methods, including solid-state reactions, sol-gel processes, and co-precipitation techniques. One common method involves the solid-state reaction of aluminum oxide (Al2O3) and lanthanum oxide (La2O3) at high temperatures, typically between 1500°C and 1700°C . The reaction conditions often require a controlled atmosphere to prevent contamination and ensure the purity of the final product.
Industrial Production Methods: In industrial settings, aluminum lanthanum oxide is often produced using high-temperature solid-state reactions. The raw materials, aluminum oxide and lanthanum oxide, are mixed in stoichiometric ratios and subjected to high temperatures in a furnace. The resulting product is then cooled and ground to the desired particle size.
Chemical Reactions Analysis
Types of Reactions: Aluminum lanthanum oxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is particularly known for its stability in oxidative environments.
Common Reagents and Conditions: Common reagents used in reactions with aluminum lanthanum oxide include strong acids and bases, which can alter its structure and properties. For example, it can react with hydrochloric acid (HCl) to form lanthanum chloride and aluminum chloride under specific conditions .
Major Products Formed: The major products formed from reactions involving aluminum lanthanum oxide depend on the reagents and conditions used. For instance, reacting with strong acids can produce corresponding lanthanum and aluminum salts.
Scientific Research Applications
Aluminum lanthanum oxide has a wide range of applications in scientific research due to its unique properties:
Mechanism of Action
The mechanism by which aluminum lanthanum oxide exerts its effects is primarily related to its chemical stability and dielectric properties. At the molecular level, it interacts with other compounds through ionic and covalent bonding, which can influence various chemical and physical processes. Its high dielectric constant makes it an effective material for use in capacitors and other electronic components .
Comparison with Similar Compounds
- Lanthanum oxide (La2O3)
- Aluminum oxide (Al2O3)
- Lanthanum aluminate (LaAlO3)
Comparison: Aluminum lanthanum oxide is unique due to its combination of properties from both aluminum oxide and lanthanum oxide. Compared to lanthanum oxide, it has enhanced thermal stability and dielectric properties. Unlike aluminum oxide, it exhibits better chemical resistance and higher dielectric constant . Lanthanum aluminate, while similar in composition, has different structural and electronic properties, making aluminum lanthanum oxide a distinct compound with its own set of applications .
Properties
Molecular Formula |
AlH2LaO |
|---|---|
Molecular Weight |
183.902 g/mol |
InChI |
InChI=1S/Al.La.H2O/h;;1H2 |
InChI Key |
HCVXJBAUEOGSEJ-UHFFFAOYSA-N |
Canonical SMILES |
O.[Al].[La] |
Origin of Product |
United States |
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